1. Home
  2. Product
  3. Spiro[bicyclo[2.2.1]heptane-7,1-cyclopropane], 2-(1-methylethyl)-, (1alpha,2alpha,4alpha)-(9CI)
Spiro[bicyclo[2.2.1]heptane-7,1-cyclopropane], 2-(1-methylethyl)-, (1alpha,2alpha,4alpha)-(9CI) Spiro[bicyclo[2.2.1]heptane-7,1-cyclopropane], 2-(1-methylethyl)-, (1alpha,2alpha,4alpha)-(9CI)
Brand Name: Vulcanchem
CAS No.: 172505-18-9
VCID: VC20925016
InChI: InChI=1S/C12H20/c1-8(2)10-7-9-3-4-11(10)12(9)5-6-12/h8-11H,3-7H2,1-2H3/t9-,10+,11+/m0/s1
SMILES: CC(C)C1CC2CCC1C23CC3
Molecular Formula: C12H20
Molecular Weight: 164.29 g/mol

Spiro[bicyclo[2.2.1]heptane-7,1-cyclopropane], 2-(1-methylethyl)-, (1alpha,2alpha,4alpha)-(9CI)

CAS No.: 172505-18-9

Cat. No.: VC20925016

Molecular Formula: C12H20

Molecular Weight: 164.29 g/mol

* For research use only. Not for human or veterinary use.

Spiro[bicyclo[2.2.1]heptane-7,1-cyclopropane], 2-(1-methylethyl)-, (1alpha,2alpha,4alpha)-(9CI) - 172505-18-9

Specification

CAS No. 172505-18-9
Molecular Formula C12H20
Molecular Weight 164.29 g/mol
IUPAC Name (1R,2R,4S)-2-propan-2-ylspiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]
Standard InChI InChI=1S/C12H20/c1-8(2)10-7-9-3-4-11(10)12(9)5-6-12/h8-11H,3-7H2,1-2H3/t9-,10+,11+/m0/s1
Standard InChI Key KEVYXABAKJNYIA-HBNTYKKESA-N
Isomeric SMILES CC(C)[C@H]1C[C@@H]2CC[C@H]1C23CC3
SMILES CC(C)C1CC2CCC1C23CC3
Canonical SMILES CC(C)C1CC2CCC1C23CC3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19